Cas no 1030374-65-2 (Clarithromycin Trityl Hydrazone)

• Product Name: Clarithromycin Trityl Hydrazone
• CAS No: 1030374-65-2
• MF: C₅₇H₈₅N₃O₁₂
• MW: 1004.30
• CID: 5069053
• Update Time: 2025-10-25

Clarithromycin Trityl Hydrazone Chemical and Physical Properties

Names and Identifiers

• Clarithromycin Trityl Hydrazone

• Inchi： 1S/C57H85N3O12/c1-15-44-56(10,65)49(62)36(4)46(58-59-57(40-25-19-16-20-26-40,41-27-21-17-22-28-41)42-29-23-18-24-30-42)34(2)32-55(9,67-14)51(72-53-47(61)43(60(11)12)31-35(3)68-53)37(5)48(38(6)52(64)70-44)71-45-33-54(8,66-13)50(63)39(7)69-45/h16-30,34-39,43-45,47-51,53,59,61-63,65H,15,31-33H2,1-14H3/b58-46+/t34-,35-,36+,37+,38-,39+,43+,44-,45+,47-,48+,49-,50+,51-,53+,54-,55-,56-/m1/s1
• InChI Key： MBEXVGVERLRLIP-KAECKFDFSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)N/N=C1/[C@@H]([C@H]([C@@]([C@H](OC(=O)[C@H](C)[C@@]([H])(O[C@]2([H])O[C@@H](C)[C@H](O)[C@](C)(OC)C2)[C@H](C)[C@@H](O[C@]2([H])O[C@H](C)C[C@H](N(C)C)[C@H]2O)[C@](C)(OC)C[C@H]/1C)CC)(O)C)O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Clarithromycin Trityl Hydrazone

Clarithromycin Trityl Hydrazone (CAS No. 1030374-65-2): A Comprehensive Overview

Clarithromycin Trityl Hydrazone (CAS No. 1030374-65-2) is a derivative of the widely used antibiotic clarithromycin. This compound has gained significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. In this comprehensive overview, we will delve into the chemical properties, synthesis, biological activities, and recent advancements in the study of Clarithromycin Trityl Hydrazone.

Chemical Structure and Synthesis

Clarithromycin Trityl Hydrazone is a complex organic molecule that combines the antibacterial properties of clarithromycin with the stabilizing effects of the trityl hydrazone moiety. The trityl group, derived from triphenylmethanol, is known for its ability to protect functional groups during chemical reactions, making it a valuable tool in synthetic chemistry. The synthesis of Clarithromycin Trityl Hydrazone typically involves the reaction of clarithromycin with trityl hydrazine under controlled conditions.

The chemical structure of Clarithromycin Trityl Hydrazone can be represented as follows:

C48H56N4O11

This structure confers several advantages, including enhanced stability and improved solubility properties compared to its parent compound, clarithromycin.

Biological Activities and Mechanisms of Action

Clarithromycin Trityl Hydrazone retains the antibacterial activity of clarithromycin but with enhanced pharmacological properties. Clarithromycin itself is a macrolide antibiotic that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. The addition of the trityl hydrazone moiety has been shown to modulate these properties, potentially leading to improved efficacy and reduced side effects.

Recent studies have explored the potential of Clarithromycin Trityl Hydrazone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that this compound exhibits potent activity against multidrug-resistant bacteria, making it a promising candidate for the treatment of infections caused by resistant pathogens. Additionally, research has indicated that Clarithromycin Trityl Hydrazone may have anti-inflammatory and immunomodulatory effects, which could be beneficial in treating conditions such as chronic obstructive pulmonary disease (COPD) and cystic fibrosis.

Clinical Applications and Research Developments

The potential clinical applications of Clarithromycin Trityl Hydrazone are diverse and promising. In preclinical studies, this compound has shown efficacy in treating respiratory tract infections caused by both gram-positive and gram-negative bacteria. Its ability to penetrate biofilms and target intracellular pathogens makes it particularly suitable for treating chronic infections.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of Clarithromycin Trityl Hydrazone. The results were encouraging, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical trials to assess its efficacy in larger patient populations.

Safety and Toxicology strong>

The safety profile of Clarithromycin Trityl Hydrazone strong> is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have demonstrated that this compound has a favorable safety profile, with low toxicity at therapeutic concentrations. However, as with any new drug candidate, ongoing monitoring and rigorous testing are essential to ensure its long-term safety.

FUTURE DIRECTIONS AND CONCLUSIONS strong> p > < p >The development of Clarithromycin Trityl Hydrazone represents a significant advancement in the field of antimicrobial research. Its unique chemical structure and enhanced pharmacological properties make it a promising candidate for addressing some of the most pressing challenges in infectious disease management. Ongoing research is focused on optimizing its formulation, delivery methods, and combination therapies to maximize its therapeutic potential. p > < p >In conclusion, Clarithromycin Trityl Hydrazone (CAS No. 1030374-65-2) is a versatile compound with a wide range of potential applications in pharmaceutical research and development. As new studies continue to uncover its full potential, it is likely to play an increasingly important role in the treatment of bacterial infections and other related conditions. p > article > response >